![molecular formula C13H12FN B1322542 4-[(4-Fluorophenyl)methyl]aniline CAS No. 129121-50-2](/img/structure/B1322542.png)
4-[(4-Fluorophenyl)methyl]aniline
Overview
Description
“4-[(4-Fluorophenyl)methyl]aniline” is a chemical compound that is used as a model compound to study the biotransformation of secondary aromatic amines . It is also known as 4-Fluoro-N-methylaniline .
Synthesis Analysis
The synthesis of “4-[(4-Fluorophenyl)methyl]aniline” involves various methods. One such method involves the reaction of 5-chlorosalicylaldehyde and 4-fluoroaniline at room temperature . Another method involves the reaction of hydrated metal (II) chloride with the Schiff base ligand (L) in a methanolic medium .Molecular Structure Analysis
The molecular structure of “4-[(4-Fluorophenyl)methyl]aniline” involves a benzamide moiety that is N-linked to a benzyl group . The Schiff base ligand and its metal (II) complexes were characterized using elemental analysis, FT-IR, UV-Vis, and NMR spectral data .Chemical Reactions Analysis
The reactivity of “4-[(4-Fluorophenyl)methyl]aniline” arises from the presence of a lone pair of electrons on the nitrogen atom, making it susceptible to a variety of chemical reactions .Scientific Research Applications
Organic Synthesis and Catalysis :
- 4-[(4-Fluorophenyl)methyl]aniline is used in hydroamination reactions, showing regioselective outcomes with different isomers. It plays a significant role in the synthesis of complex organic compounds (Younis et al., 2016).
Chemical Synthesis and Catalytic Performance :
- This compound is involved in the synthesis of N-(bis(4-fluorophenyl)methylene) using solid acid catalysts. Its reaction conditions and catalytic performances have been extensively studied, highlighting its versatility in organic synthesis (Zhang Zhong-biao, 2012).
Biomedical Research :
- In medicinal chemistry, derivatives of 4-[(4-Fluorophenyl)methyl]aniline are explored for their potential as hypobetalipoproteinemic agents, indicating its relevance in therapeutic applications (Lednicer et al., 1979).
Development of Sensors and Detection Methods :
- Recent studies have developed bi-functionalized luminescent frameworks involving derivatives of 4-[(4-Fluorophenyl)methyl]aniline for the detection of biomarkers in urine, showcasing its application in sensitive and selective biosensing (Jin & Yan, 2021).
Material Science and Electrochromics :
- Research in material science has utilized 4-[(4-Fluorophenyl)methyl]aniline derivatives to create novel electrochromic materials, highlighting their utility in developing advanced materials with specific optical properties (Li et al., 2017).
Safety and Hazards
“4-[(4-Fluorophenyl)methyl]aniline” is considered hazardous. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is also recommended to use personal protective equipment and ensure adequate ventilation .
Relevant Papers Several papers have been published on “4-[(4-Fluorophenyl)methyl]aniline” and related compounds. These papers discuss the synthesis, anti-inflammatory activities, and structure–activity relationships of pyrimidines , as well as the synthesis and characterization of Schiff Base . These papers provide valuable insights into the properties and potential applications of “4-[(4-Fluorophenyl)methyl]aniline” and similar compounds.
properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRONHUYSFVLOKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CC=C(C=C2)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70626776 | |
Record name | 4-[(4-Fluorophenyl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70626776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Fluorophenyl)methyl]aniline | |
CAS RN |
129121-50-2 | |
Record name | 4-[(4-Fluorophenyl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70626776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.